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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Nitrocyclohexa-1,3-diene, a

nitro-substituted cyclic diene. Due to the limited availability of detailed experimental data in

peer-reviewed literature, this document focuses on consolidating the known properties of the

compound, including its Chemical Abstracts Service (CAS) number and computed physical

characteristics. Furthermore, this guide outlines general synthetic strategies and potential

reactivity based on the well-established chemistry of conjugated nitrodienes and

cyclohexadiene systems. The content is structured to support researchers and professionals in

understanding the fundamental aspects of this compound and to provide a framework for

potential future investigation.

Compound Identification and Properties
2-Nitrocyclohexa-1,3-diene is a cyclic organic compound with the molecular formula

C₆H₇NO₂. The presence of the nitro group, a strong electron-withdrawing group, conjugated

with the diene system, is expected to significantly influence its chemical reactivity, particularly in

cycloaddition reactions.
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Identifier Value Reference

CAS Number 76356-96-2 [1]

IUPAC Name 2-nitrocyclohexa-1,3-diene [1]

Molecular Formula C₆H₇NO₂ [1]

Canonical SMILES
C1CC=C(C=C1)--INVALID-

LINK--[O-]
[1]

InChI Key
LYSXCDWZBFYRPG-

UHFFFAOYSA-N
[1]

Computed Physical and Chemical Properties
The following properties have been computationally predicted and are provided by the

PubChem database. These values are estimations and should be used as a guide for

experimental design.

Property Value

Molecular Weight 125.13 g/mol

XLogP3 1.7

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 1

Exact Mass 125.04767846 g/mol

Monoisotopic Mass 125.04767846 g/mol

Topological Polar Surface Area 45.8 Å²

Heavy Atom Count 9

Formal Charge 0

Complexity 176
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Potential Synthetic Approaches (General Overview)
While a specific, detailed experimental protocol for the synthesis of 2-Nitrocyclohexa-1,3-
diene is not readily available in the surveyed literature, its synthesis can be conceptually

approached through established methods for the preparation of conjugated nitrodienes. The

following represents a logical, though unverified, synthetic workflow.

Starting Materials Reaction Product

1,3-Cyclohexadiene Nitration

Nitrating Agent
(e.g., HNO₃/H₂SO₄,

NO₂BF₄, etc.) 2-Nitrocyclohexa-1,3-diene

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of 2-Nitrocyclohexa-1,3-diene.

General Experimental Protocol: Nitration of a Diene
The following is a generalized protocol based on known nitration reactions of unsaturated

systems. Caution: This is a hypothetical procedure and would require significant optimization

and safety assessment before implementation.

Reaction Setup: A solution of the diene (e.g., 1,3-cyclohexadiene) in an appropriate inert

solvent (e.g., dichloromethane or a nitroalkane) is cooled in an ice-salt or dry ice-acetone

bath.

Addition of Nitrating Agent: A suitable nitrating agent (e.g., a solution of nitric acid in acetic

anhydride, or a milder reagent like nitronium tetrafluoroborate) is added dropwise to the

cooled diene solution under an inert atmosphere (e.g., nitrogen or argon) with vigorous

stirring. The reaction temperature should be carefully monitored and maintained.

Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical

technique, such as thin-layer chromatography (TLC) or gas chromatography-mass

spectrometry (GC-MS).
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Work-up: Upon completion, the reaction mixture is carefully quenched by pouring it into a

mixture of ice and a weak base (e.g., sodium bicarbonate solution) to neutralize the excess

acid.

Extraction: The aqueous layer is extracted multiple times with an organic solvent (e.g.,

diethyl ether or ethyl acetate).

Purification: The combined organic extracts are washed with brine, dried over an anhydrous

drying agent (e.g., magnesium sulfate or sodium sulfate), filtered, and the solvent is removed

under reduced pressure. The crude product is then purified by column chromatography on

silica gel using a suitable eluent system (e.g., a mixture of hexanes and ethyl acetate).

Potential Reactivity and Involvement in Signaling
Pathways
The reactivity of 2-Nitrocyclohexa-1,3-diene is predicted to be dominated by the conjugated

nitro-diene system.

Diels-Alder Reactivity
Conjugated dienes are well-known to participate in Diels-Alder reactions, a powerful tool for the

formation of six-membered rings.[2][3] The presence of the electron-withdrawing nitro group is

expected to influence the dienophilicity of the system. 2-Nitrocyclohexa-1,3-diene could

potentially react with various dienophiles.

Reactants

Reaction Product

2-Nitrocyclohexa-1,3-diene

[4+2] Cycloaddition

Dienophile
(e.g., Maleic Anhydride)

Cycloadduct
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Caption: A logical diagram of a potential Diels-Alder reaction.

Involvement in Signaling Pathways
There is currently no direct evidence in the scientific literature to suggest the involvement of 2-
Nitrocyclohexa-1,3-diene in any specific biological signaling pathways. Nitro-containing

compounds can have diverse biological activities, and it is conceivable that this molecule could

interact with biological systems. However, any such role is purely speculative at this time and

would require extensive biological screening and investigation.

Conclusion
2-Nitrocyclohexa-1,3-diene, identified by CAS number 76356-96-2, represents an interesting

yet understudied chemical entity. While its fundamental properties can be estimated through

computational methods, a significant gap exists in the experimental validation of its synthesis,

spectroscopic characterization, and reactivity. The general principles of organic synthesis and

reaction mechanisms provide a solid foundation for approaching the study of this compound.

This guide serves as a starting point for researchers and professionals interested in exploring

the chemistry and potential applications of 2-Nitrocyclohexa-1,3-diene, highlighting the need

for further empirical research to fully elucidate its properties and potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Nitrocyclohexa-1,3-diene | C6H7NO2 | CID 15668720 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Diels–Alder reaction - Wikipedia [en.wikipedia.org]

3. Diels–Alder Reaction [sigmaaldrich.com]

To cite this document: BenchChem. [In-depth Technical Guide: 2-Nitrocyclohexa-1,3-diene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15438383#cas-number-for-2-nitrocyclohexa-1-3-
diene]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15438383?utm_src=pdf-body
https://www.benchchem.com/product/b15438383?utm_src=pdf-body
https://www.benchchem.com/product/b15438383?utm_src=pdf-body
https://www.benchchem.com/product/b15438383?utm_src=pdf-body
https://www.benchchem.com/product/b15438383?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrocyclohexa-1_3-diene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitrocyclohexa-1_3-diene
https://en.wikipedia.org/wiki/Diels%E2%80%93Alder_reaction
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/chemistry-and-synthesis/organic-reaction-toolbox/diels-alder-reaction
https://www.benchchem.com/product/b15438383#cas-number-for-2-nitrocyclohexa-1-3-diene
https://www.benchchem.com/product/b15438383#cas-number-for-2-nitrocyclohexa-1-3-diene
https://www.benchchem.com/product/b15438383#cas-number-for-2-nitrocyclohexa-1-3-diene
https://www.benchchem.com/product/b15438383#cas-number-for-2-nitrocyclohexa-1-3-diene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15438383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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